
In-Depth Technical Guide to the Physical
Properties of 5-Hydroxyisophthalonitrile

Crystalline Powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hydroxyisophthalonitrile

Cat. No.: B1321930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 5-
hydroxyisophthalonitrile crystalline powder, a pivotal intermediate in various chemical

syntheses. This document outlines its fundamental physicochemical characteristics, presents

standardized methodologies for their determination, and offers a logical workflow for the

physical characterization of such crystalline compounds.

Core Physical and Chemical Properties
5-Hydroxyisophthalonitrile, with the CAS Number 79370-78-8, is a white solid organic

compound.[1] Its chemical structure consists of a benzene ring substituted with two nitrile

groups and one hydroxyl group, bestowing upon it a unique reactivity profile valuable in the

synthesis of pharmaceuticals and other complex molecules.[1]

Quantitative Data Summary
The table below summarizes the key quantitative physical properties of 5-
hydroxyisophthalonitrile that have been reported in the literature.
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Property Value Source

Molecular Formula C₈H₄N₂O [2]

Molecular Weight 144.13 g/mol [3]

Melting Point ~266 °C

Solubility in Water 0.55 g/L (at 25 °C) [1]

Density (calculated) 1.343 g/cm³ [3]

Appearance
White to off-white crystalline

powder
[1]

Experimental Protocols for Physical
Characterization
Accurate determination of the physical properties of a crystalline powder like 5-
hydroxyisophthalonitrile is crucial for its application in research and development. The

following sections detail standardized experimental protocols for key physical characterization

techniques.

Melting Point Determination
The melting point is a critical indicator of the purity of a crystalline solid.[2]

Methodology: Capillary Melting Point Apparatus (e.g., Mel-Temp)

Sample Preparation: A small amount of the finely powdered 5-hydroxyisophthalonitrile is

packed into a capillary tube to a height of 1-2 mm.[4]

Apparatus Setup: The capillary tube is placed in the heating block of the apparatus, adjacent

to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially near the expected melting point.[2]
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid mass turns into a clear liquid (completion of

melting) are recorded. This range is the melting point of the substance.[2] A sharp melting

point range (0.5-1.0 °C) is indicative of a pure compound.

Solubility Determination
Understanding the solubility of a compound is essential for its formulation and delivery in drug

development.

Methodology: Shake-Flask Method

Sample Preparation: An excess amount of 5-hydroxyisophthalonitrile crystalline powder is

added to a known volume of the solvent (e.g., water) in a sealed flask.

Equilibration: The flask is agitated at a constant temperature (e.g., 25 °C) for a prolonged

period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved

and undissolved solute.

Separation: The saturated solution is carefully separated from the excess solid by filtration or

centrifugation.

Analysis: The concentration of 5-hydroxyisophthalonitrile in the clear, saturated solution is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).[5] This concentration represents the solubility

of the compound in the given solvent at that temperature.

Spectroscopic Characterization
Spectroscopic techniques are vital for confirming the chemical identity and structure of the

compound.

Infrared (IR) Spectroscopy

Sample Preparation (Thin Solid Film): A small amount of 5-hydroxyisophthalonitrile is

dissolved in a volatile solvent (e.g., methylene chloride). A drop of this solution is placed on

an IR-transparent salt plate (e.g., NaCl or KBr). The solvent is allowed to evaporate, leaving

a thin film of the solid on the plate.[1]
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Data Acquisition: The salt plate is placed in the sample holder of an FT-IR spectrometer, and

the infrared spectrum is recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: For ¹H and ¹³C NMR, 5-25 mg of 5-hydroxyisophthalonitrile is

dissolved in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, as

the compound's solubility in less polar solvents is low).[6][7][8] The solution should be filtered

into a clean NMR tube to remove any particulate matter.[6]

Data Acquisition: The NMR tube is placed in the NMR spectrometer, and the spectrum is

acquired. Tetramethylsilane (TMS) is typically used as an internal standard.

Crystal Structure Determination
Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional

atomic arrangement of a crystalline solid.

Methodology: Single-Crystal X-ray Diffraction

Crystal Growth: High-quality single crystals of 5-hydroxyisophthalonitrile are grown,

typically by slow evaporation of a saturated solution, slow cooling of a hot saturated solution,

or vapor diffusion.[9][10] The choice of solvent is critical for obtaining crystals suitable for

diffraction.[10]

Crystal Mounting: A suitable single crystal (typically with dimensions >0.1 mm) is mounted on

a goniometer head.[11]

Data Collection: The crystal is placed in an X-ray diffractometer and irradiated with a

monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.[11]

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and symmetry. The atomic positions are then determined and refined

to generate a detailed three-dimensional model of the crystal structure.
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Workflow for Physical Characterization of a
Crystalline Powder
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a new or synthesized crystalline powder like 5-hydroxyisophthalonitrile.
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Caption: Workflow for the physical characterization of a crystalline powder.
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This guide provides a foundational understanding of the physical properties of 5-
hydroxyisophthalonitrile and the experimental approaches to their characterization. For

researchers and drug development professionals, this information is essential for the effective

utilization and further development of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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